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Compound of Interest

Compound Name: BBrCl

Cat. No.: B13756965

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Due to their hazardous nature, this document does not provide a detailed, step-by-
step synthesis protocol for boron bromide chlorides. Boron trihalides and their derivatives are
highly reactive, corrosive, and toxic. Their synthesis and handling should only be attempted by
trained professionals in a controlled laboratory setting with the appropriate safety infrastructure.
This note serves to outline the general principles of their formation and the critical safety
protocols required for their handling.

Introduction to Mixed Boron Trihalides

The chemical formula "BBrCI" is ambiguous and can refer to two specific mixed boron trihalide
compounds:

e Bromodichloroborane (BBrCl2)[1]
e Dibromochloroborane (BBr2Cl)[2]

These compounds are part of a class of substances known as boron trihalides, which are
potent Lewis acids due to the empty p-orbital on the boron atom.[3] Their high reactivity makes
them useful reagents in organic synthesis, particularly for the cleavage of ethers and as
intermediates for various chemical transformations.[3] However, this reactivity also presents
significant handling challenges.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13756965?utm_src=pdf-interest
https://www.benchchem.com/product/b13756965?utm_src=pdf-body
https://www.benchchem.com/product/b13756965?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bromodichloroborane_3
https://pubchem.ncbi.nlm.nih.gov/compound/Dibromochloroborane_3
https://www.taylorfrancis.com/chapters/mono/10.1201/b11199-28/organic-synthesis-using-boron-organoboron-halides-narayan-hosmane
https://www.taylorfrancis.com/chapters/mono/10.1201/b11199-28/organic-synthesis-using-boron-organoboron-halides-narayan-hosmane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13756965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

General Principles of Synthesis

The formation of mixed boron trihalides like BBrCl> and BBr2Cl typically relies on a process
known as halogen exchange or "scrambling" reactions.[4][5] This involves reacting two different
boron trihalides, such as boron trichloride (BCIs) and boron tribromide (BBrs).

When mixed, these reagents will undergo a redistribution of their halide substituents to form an
equilibrium mixture containing the starting materials and the mixed species:

BClz + BBrz = BBrClz + BBr2Cl

Controlling the stoichiometry of the initial reagents can influence the relative concentrations of
the products at equilibrium. However, isolating a pure sample of a single mixed halide from this
mixture is challenging and requires advanced purification techniques like fractional distillation
under inert, anhydrous conditions. These reactions are typically rapid and must be performed
with strict exclusion of air and moisture.[5]

Physical and Chemical Properties

Boron trihalides are volatile and highly reactive substances. They react violently with water and
other protic solvents to release toxic and corrosive hydrogen halides (HCI and HBr). Below is a
summary of properties for the parent compounds.

Molecular Weight (

Compound Formula Boiling Point (°C)
g/mol )
Boron Trichloride BCls 117.17 12.5
Boron Tribromide BBrs 250.52 91.3
_ N/A (Est. between
Bromodichloroborane BBrClz 161.62[1]

BCls and BBrs)

N/A (Est. between

Dibromochloroborane BBr2Cl 206.07[2]
BCls and BBr3)

Critical Safety Protocols
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Handling boron trihalides and related compounds demands rigorous adherence to safety

protocols to prevent injury and property damage. These chemicals may be classified as

pyrophoric, water-reactive, corrosive, and acutely toxic.[6][7]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory and serves as the last line of defense.[8]

Eye Protection: Chemical splash goggles and a face shield are essential to protect against
splashes.[9][10]

Hand Protection: Use chemical-resistant gloves (e.g., neoprene or nitrile, consult
manufacturer's compatibility chart) and consider wearing flame-retardant outer gloves.[9][10]

Body Protection: A flame-resistant lab coat and long pants are required.[8][9] Closed-toe
shoes are mandatory.[9]

Engineering Controls

Operations must be conducted within specialized engineering controls to contain hazards.

Fume Hood: All manipulations must occur in a certified chemical fume hood to contain toxic
and corrosive vapors.[8][11] Keep the sash as low as possible.[8]

Inert Atmosphere: Due to their extreme sensitivity to air and moisture, these compounds
must be handled under an inert atmosphere (e.g., nitrogen or argon) using either a glovebox
or Schlenk line techniques.[10][11]

Emergency Preparedness

Never Work Alone: Always have a trained coworker present when handling highly hazardous
materials.[8]

Emergency Access: Ensure clear access to an eyewash station and safety shower.[8][9]

Fire Extinguisher: A Class D dry powder extinguisher (for reactive metals) or sand should be
readily available. Do not use water, COz, or Halon extinguishers, as they can react violently
with these chemicals.[10]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.michigan.gov/leo/-/media/Project/Websites/leo/Documents/MIOSHA/Standards/Combined/CS_42_GI_92_OH_430/CS_42_GI_92_OH_430.docx
https://nano-fab.git-pages.rit.edu/lab-user-information/SDS/sds_boron_trifluoride.pdf
https://www.youtube.com/watch?v=iLMl10X0Naw
https://www.youtube.com/watch?v=21iC4YEgOAs
https://www.youtube.com/watch?v=8ATTM0UZlDc
https://www.youtube.com/watch?v=21iC4YEgOAs
https://www.youtube.com/watch?v=8ATTM0UZlDc
https://www.youtube.com/watch?v=iLMl10X0Naw
https://www.youtube.com/watch?v=21iC4YEgOAs
https://www.youtube.com/watch?v=21iC4YEgOAs
https://www.youtube.com/watch?v=iLMl10X0Naw
https://m.youtube.com/watch?v=oMpOhkLDlZU
https://www.youtube.com/watch?v=iLMl10X0Naw
https://www.youtube.com/watch?v=8ATTM0UZlDc
https://m.youtube.com/watch?v=oMpOhkLDlZU
https://www.youtube.com/watch?v=iLMl10X0Naw
https://www.youtube.com/watch?v=iLMl10X0Naw
https://www.youtube.com/watch?v=21iC4YEgOAs
https://www.youtube.com/watch?v=8ATTM0UZlDc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13756965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

» Spill Management: Have appropriate spill containment and neutralizing agents available,
such as dry sand, soda ash, or other non-reactive absorbents.[10][11]

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for safely handling air- and moisture-
sensitive corrosive reagents, not a specific synthesis.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.youtube.com/watch?v=8ATTM0UZlDc
https://m.youtube.com/watch?v=oMpOhkLDlZU
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13756965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation Phase

Review SOP & MSDS

\/

Don Appropriate PPE
(FR Coat, Goggles, Face Shield, Gloves)

\/

Verify Engineering Controls
(Fume Hood/Glovebox, Inert Gas)

\4

Prepare Emergency Supplies
(Extinguisher, Spill Kit)

i:’roceed
E if Safe
1

Execution Phase gnen Atmosphere)

Purge Apparatus with
Inert Gas

\/

Transfer Reagents via
Syringe or Cannula

\/

Run Reaction under
Positive Pressure

\/

Quench Reaction & Reagents
Safely

iDroceed after
i Cooling

Cleanup Phase

Decontaminate Glassware
(e.g., with Isopropanol)

\4

Dispose of Waste in
Designated Containers

\4

Clean Work Area

\4

Doff & Dispose/Clean PPE

Click to download full resolution via product page

Caption: Generalized safety workflow for handling hazardous, air-sensitive reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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